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Compound of Interest

Compound Name: Phenethyl acetate

Cat. No.: B093665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenethyl acetate, a significant

compound in the fragrance, flavor, and pharmaceutical industries. It details the structural

formula, physicochemical properties, and synthesis of phenethyl acetate, along with an

exploration of its key structural isomers. This document is intended to serve as a valuable

resource for professionals engaged in research and development.

Phenethyl Acetate: Structure and Properties
Phenethyl acetate, systematically named 2-phenylethyl acetate, is an organic compound and

the acetate ester of 2-phenylethanol.[1][2] It is a colorless liquid at room temperature, known

for its pleasant floral and fruity aroma, often described as reminiscent of roses and honey.[3][4]

This compound is found naturally in various fruits, flowers, and fermented products but is also

widely produced synthetically for commercial use.[3][5]

The molecular formula for phenethyl acetate is C₁₀H₁₂O₂.[5][6]

Chemical Structure:

(Where Ph represents a phenyl group)
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The key physicochemical properties of phenethyl acetate are summarized in the table below.

This data is crucial for its application in various formulations and for predicting its behavior in

different chemical environments.

Property Value References

Molecular Weight 164.20 g/mol [5][6]

Appearance Colorless liquid [6][7]

Density 1.032 - 1.088 g/mL at 25 °C [4][6][7][8]

Boiling Point 238-239 °C [3][6][7][8]

Melting Point -31.1 °C [1][3][4][7]

Refractive Index 1.498 - 1.502 at 20°C [1][6][7][8]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[1][7]

Log P 2.27 - 2.30 [1][6]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and characterization of phenethyl
acetate.

¹H NMR (90 MHz, CDCl₃): The proton NMR spectrum provides characteristic signals

corresponding to the different protons in the molecule.
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

7.20 - 7.30 m 5H
Aromatic protons

(C₆H₅)

4.28 t 2H -O-CH₂-

2.92 t 2H -CH₂-Ph

2.01 s 3H CH₃-C=O

Data sourced from

PubChem CID 7654.

[1]

¹³C NMR (25.16 MHz, CDCl₃): The carbon NMR spectrum complements the proton NMR data

for structural elucidation.

Chemical Shift (ppm) Assignment

170.80 C=O (ester carbonyl)

137.86 Quaternary aromatic carbon

128.88 Aromatic CH

128.50 Aromatic CH

126.56 Aromatic CH

64.88 -O-CH₂-

35.12 -CH₂-Ph

20.83 CH₃-

Data sourced from PubChem CID 7654.[1]
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Phenethyl acetate is commercially produced primarily through chemical synthesis. The most

common method is the Fischer esterification of 2-phenylethanol with acetic acid.[3][6]

Experimental Protocol: Fischer Esterification
Objective: To synthesize phenethyl acetate from 2-phenylethanol and acetic acid.

Materials:

2-phenylethanol

Glacial acetic acid

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Dichloromethane

Standard laboratory glassware for reflux and extraction

Procedure:

In a round-bottom flask, combine 2-phenylethanol and a molar excess of glacial acetic acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the

flask in an ice bath.

Equip the flask with a reflux condenser and heat the mixture to reflux for 2-3 hours.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the excess acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and remove the solvent (dichloromethane) by rotary evaporation.

The crude phenethyl acetate can be purified by vacuum distillation.

To improve the yield, acetic anhydride can be used in place of acetic acid.[6]

Enzymatic Synthesis
An environmentally friendly alternative to chemical synthesis is the enzymatic synthesis of

phenethyl acetate.[9] This method often utilizes immobilized lipases, such as Novozym 435

from Candida antarctica, as a biocatalyst.[9][10] The reaction can be performed via

esterification of 2-phenylethanol with an acyl donor like acetic anhydride or vinyl acetate.[9]

This biocatalytic approach offers high conversion rates and enzyme reusability.[9]

Isomers of Phenethyl Acetate
Isomers are molecules that have the same molecular formula but different structural

arrangements. The molecular formula C₁₀H₁₂O₂ encompasses a wide variety of isomers with

distinct chemical and physical properties.[11][12]

Key Structural Isomers
Below is a table summarizing some of the key structural isomers of phenethyl acetate.
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Isomer Name IUPAC Name Structure
Key
Properties/Notes

1-Phenylethyl acetate 1-phenylethyl acetate
CH₃COOCH(CH₃)C₆H

₅

Also known as

styrallyl acetate.

Possesses a more

fruity and green odor

compared to

phenethyl acetate.[6]

[13]

Benzyl propionate Benzyl propanoate
CH₃CH₂COOCH₂C₆H

₅

Has a fruity aroma

reminiscent of pear

and jasmine.[6]

Ethyl 2-phenylacetate Ethyl 2-phenylacetate
C₆H₅CH₂COOCH₂CH

₃

An ester with a honey-

like scent.

Methyl 3-

phenylpropanoate

Methyl 3-

phenylpropanoate

C₆H₅CH₂CH₂COOCH

₃

An ester with a sweet,

fruity, and cinnamon-

like aroma.

Raspberry Ketone

4-(4-

hydroxyphenyl)butan-

2-one

HOC₆H₄CH₂CH₂COC

H₃

A phenolic compound

responsible for the

aroma of raspberries.

[11]

Ethyl Cinnamate
Ethyl (E)-3-

phenylprop-2-enoate

C₆H₅CH=CHCOOCH₂

CH₃

An ester used as a

flavoring agent and in

the perfume industry.

[11]

Visualizations
The following diagrams illustrate the synthesis of phenethyl acetate and the relationship

between its isomers.
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Caption: Fischer Esterification of 2-Phenylethanol.

Ester Isomers Ketone Isomer
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C10H12O2

Click to download full resolution via product page

Caption: Structural Isomers of C₁₀H₁₂O₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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